Cas no 2229611-44-1 (1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol)

• Product Name: 1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol
• CAS No: 2229611-44-1
• MF: C₁₁H₁₀F₄O
• MW: 234.190117359161
• CID: 6437819
• PubChem ID: 165668632
• Update Time: 2025-05-25

1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol
• EN300-1820778
• 2229611-44-1
• [1-(2,3,5,6-tetrafluorophenyl)cyclobutyl]methanol

• Inchi： 1S/C11H10F4O/c12-6-4-7(13)10(15)8(9(6)14)11(5-16)2-1-3-11/h4,16H,1-3,5H2
• InChI Key： HYKDBXVYJMCICD-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1(CO)CCC1)F)F)F

Computed Properties

• Exact Mass: 234.06677759g/mol
• Monoisotopic Mass: 234.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol

Professional Introduction to Compound with CAS No. 2229611-44-1 and Product Name: 1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol

The compound with the CAS number 2229611-44-1 and the product name 1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications. The presence of a tetrafluorophenyl group in its structure imparts specific electronic and steric characteristics that are highly valuable for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in drug discovery and development. The tetrafluorophenyl moiety is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceuticals. In recent years, there has been a growing body of research demonstrating the utility of fluorinated aromatic rings in medicinal chemistry. For instance, studies have shown that fluorine atoms can modulate the pharmacokinetic properties of drugs, leading to improved bioavailability and reduced degradation rates. This makes compounds like 1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol particularly attractive for further exploration.

The cyclobutylmethanol backbone of this compound contributes to its unique chemical profile. Cycloalkanol derivatives are known for their versatility in biological systems, often serving as key intermediates in the synthesis of more complex molecules. The combination of the cyclobutyl group with the electron-withdrawing tetrafluorophenyl ring creates a molecule with distinct electronic properties. These properties can be exploited to fine-tune the interactions between the compound and biological targets, such as enzymes or receptors. Such fine-tuning is essential for developing drugs that exhibit high selectivity and minimal side effects.

In recent years, there has been significant interest in the development of fluorinated compounds for their potential applications in oncology. The tetrafluorophenyl group has been shown to enhance the potency of certain anticancer agents by improving their ability to bind to target proteins. For example, studies have demonstrated that fluorinated analogs of existing chemotherapeutic drugs can exhibit improved efficacy in preclinical models. Given these findings, it is reasonable to hypothesize that 1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol could serve as a valuable scaffold for designing new anticancer compounds.

Furthermore, the structural features of this compound make it a promising candidate for use in materials science applications. The presence of both rigid and flexible components in its molecular structure allows it to exhibit a range of physical properties. These properties can be leveraged in the development of advanced materials with tailored functionalities. For instance, fluorinated aromatic compounds are often used in the synthesis of liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures. The cyclobutylmethanol moiety could potentially contribute to the stability and performance of such materials.

The synthesis of 1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol presents an interesting challenge from a chemical perspective. The introduction of multiple fluorine atoms into an aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine atoms into complex molecular frameworks. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in this regard. These methods allow for the efficient construction of carbon-carbon bonds while maintaining high selectivity.

From a computational chemistry standpoint, understanding the behavior of this compound requires sophisticated modeling techniques. Quantum mechanical calculations can provide insights into its electronic structure and reactivity. Such calculations are essential for predicting how the molecule will interact with biological targets at the atomic level. By leveraging computational methods alongside experimental data, researchers can gain a comprehensive understanding of this compound's properties.

The potential applications of 1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol extend beyond pharmaceuticals and materials science. Its unique structural features make it a candidate for use in agrochemicals and specialty chemicals as well. For example, fluorinated compounds are often employed as intermediates in the synthesis of pesticides due to their stability and effectiveness. The cyclobutylmethanol backbone could provide additional functionality that enhances the performance of these agrochemicals.

In conclusion,1-(2,3,5,6-tetrafluorophenyl)cyclobutylmethanol represents a promising compound with diverse potential applications across multiple scientific disciplines. Its structural features make it an attractive candidate for further research in drug discovery,tetrafluorophenyl, oncology,cyclobutylmethanol, materials science,synthesis, computational chemistry,computational methods, agrochemicals,specialty chemicals, and more. As our understanding of fluorinated compounds continues to grow,tetrafluorophenyl, so too will their utility in addressing some of society's most pressing challenges.